1,3-dimethyl-6-(1,2,3,4-tetrahydroquinoline-1-carbonyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-(3,4-dihydro-2H-quinoline-1-carbonyl)-1,3-dimethylthieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H17N3O3S/c1-19-15(22)12-10-14(25-17(12)20(2)18(19)24)16(23)21-9-5-7-11-6-3-4-8-13(11)21/h3-4,6,8,10H,5,7,9H2,1-2H3
• InChI Key: QLCNWQAAGXOKIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C(=O)N3CCCC4=CC=CC=C43)C(=O)N(C1=O)C
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

1,3-dimethyl-6-(1,2,3,4-tetrahydroquinoline-1-carbonyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Alkylazinylcarbonitriles in Organic Synthesis

A study by Al-Mousawi et al. (2007) explores the use of alkylazinylcarbonitriles as building blocks in organic synthesis, leading to the creation of various heterocyclic compounds including thieno[3,4-c]pyridine-4,6-diones. This research illustrates the potential of complex organic molecules in synthesizing new chemical structures with potential applications in material science and pharmaceuticals Al-Mousawi, Abdelhamid, & Moustafa, 2007.

Radical Cyclization for Pyrimidine-Annulated Heterocycles

Majumdar and Mukhopadhyay (2003) discuss the synthesis of pyrimidino[3,2-c]tetrahydroisoquinolin-2,4-diones via radical cyclization, highlighting a method for creating complex heterocyclic compounds. This demonstrates the chemical versatility of pyrimidine derivatives in synthesizing novel organic molecules Majumdar & Mukhopadhyay, 2003.

Photophysical Properties and Applications

Yan et al. (2017) designed and synthesized pyrimidine-phthalimide derivatives to explore their photophysical properties and potential as pH-sensing applications. The study underscores the capacity of pyrimidine derivatives to act as solid-state fluorescence emitters and colorimetric sensors, paving the way for their use in optical materials and sensor technology Yan, Meng, Li, Ge, & Lu, 2017.

Catalytic Applications in Synthesis

Verma and Jain (2012) reported the use of thiourea dioxide in water as a recyclable catalyst for synthesizing dihydropyrido[2,3-d]pyrimidine-2,4-diones derivatives. Their work illustrates the environmental and practical benefits of using water-soluble and recyclable catalysts in the synthesis of complex organic molecules Verma & Jain, 2012.

Radical Bearing Ligands for Material Science

Barr et al. (1999) synthesized verdazyl radicals bearing pyrimidine substituents, exploring their electronic properties for potential use in material science applications, specifically as chelating spin-bearing ligands. This research highlights the exploration of pyrimidine derivatives in developing new materials with unique electronic and magnetic properties Barr, Chase, Hicks, Lemaire, & Stevens, 1999.